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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on minimizing the evaporation of

Perfluorocyclohexane (PFCH) during experiments. Given its high volatility and tendency to

sublime at room temperature, proper handling is crucial for experimental accuracy and

reproducibility.

Frequently Asked Questions (FAQs)
Q1: Why is my Perfluorocyclohexane (PFCH) disappearing from my open beaker even at

room temperature?

A1: Perfluorocyclohexane has a high vapor pressure and sublimes readily at room

temperature, meaning it transitions directly from a solid or liquid to a gas.[1] This is why you

observe a loss of the compound even without heating.

Q2: What are the key physical properties of PFCH I should be aware of?

A2: Understanding the physical properties of PFCH is the first step in controlling its

evaporation. Key properties are summarized in the table below.

Q3: Can I use standard polystyrene multi-well plates for my experiments with PFCH?

A3: While PFCH is chemically inert, its compatibility with different plastics should be verified,

especially for long-term experiments. Fluoropolymers like PTFE and PFA offer the best
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resistance.[2] For short-term use, polystyrene may be acceptable, but it's crucial to use

appropriate sealing methods to prevent evaporation.

Q4: How can I minimize PFCH evaporation during a cell culture experiment?

A4: For cell culture, it is recommended to use sealed culture plates or create a humidified

microenvironment. This can be achieved by using adhesive plate seals, creating a humidity

chamber, or adding a layer of sterile, inert oil on top of the culture medium.[3][4]

Q5: What is the most effective way to store PFCH to prevent loss?

A5: PFCH should be stored in a tightly sealed container in a cool, well-ventilated area.[5] For

extra-volatile compounds, storage at low temperatures is recommended.[5] Sealing the

container with parafilm can provide an additional barrier against evaporation.[6]
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Issue Possible Cause Recommended Solution

Significant loss of PFCH during

reaction at elevated

temperatures.

High vapor pressure of PFCH

increases with temperature,

leading to rapid evaporation.

Use a reflux condenser with a

chilled coolant to recapture

and return evaporated PFCH

to the reaction vessel. For

highly sensitive reactions, a

sealed-tube apparatus may be

necessary.[5]

Inconsistent results in multi-

well plate-based assays.

Evaporation from wells,

especially edge wells, leads to

concentration changes.

Use adhesive plate seals

designed for cell culture or

chemical compatibility.[7]

Alternatively, fill the outer wells

with a non-reactive solvent or

sterile medium to create a

vapor barrier. Sealing the

entire plate with parafilm can

also be effective.[6][8]

Loss of PFCH during solvent

removal from a product.

Co-evaporation of volatile

PFCH with the solvent under

reduced pressure.

Avoid using a high vacuum.

Reduce the vacuum strength

on the rotary evaporator as

much as possible.[5] Consider

alternative methods like

distillation at atmospheric

pressure if the product is not

heat-sensitive.

Contamination of other

experiments on the same inert

gas line.

Volatile PFCH can travel

through the inert gas manifold.

When working with PFCH on a

Schlenk line, it is advisable to

remove other sensitive

experiments from the line.

Purge the line with inert gas

after completing the work with

PFCH.[5]
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Physical Properties of Perfluorocyclohexane
Property Value

Molar Mass 300.05 g/mol [1]

Boiling Point 59-60 °C[1]

Melting Point 52 °C[1]

Vapor Pressure 171.0 mmHg at 25 °C[9]

Appearance Clear, waxy solid[1]

Vapor Pressure of Perfluorocyclohexane at Different
Temperatures
The vapor pressure of a substance is a key indicator of its volatility. The following table

provides the temperatures at which Perfluorocyclohexane reaches specific vapor pressures.

Vapor Pressure Temperature (°C)

1 Pa -46.2 (solid)

10 Pa -7.6 (solid)

100 Pa 48.9 (solid)

1 kPa -

10 kPa -

100 kPa -

Data sourced from the NYU Physics department.
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The relationship between temperature and vapor pressure for PFCH can also be described by

the Antoine equation. For liquid PFCH, the equation is: log₁₀P (mmHg) = 7.60 - 1530 / T (K)

And for solid PFCH: log₁₀P (mmHg) = 8.68 - 1895 / T (K)

Experimental Protocols
Protocol 1: Minimizing Evaporation in Multi-Well Plate
Experiments
This protocol is designed for researchers conducting experiments with PFCH in multi-well

plates (e.g., cell-based assays, compound screening).

Plate Selection: Whenever possible, use plates made of chemically resistant materials such

as polypropylene or fluoropolymers. If using polystyrene plates, ensure they are compatible

with short-term exposure to PFCH.

Dispensing PFCH: Work in a well-ventilated area, preferably a fume hood. Dispense PFCH

into the wells quickly and efficiently to minimize exposure to the open air.

Sealing the Plate:

Adhesive Seals: Apply a chemically resistant adhesive seal over the top of the plate. Use

a seal roller or applicator to ensure a tight and uniform seal around each well.[7] For cell

culture, use breathable seals that allow for gas exchange while preventing evaporation.

Parafilm: Stretch a sheet of parafilm over the entire plate, pressing down firmly around the

edges of the plate and between the wells to create a good seal.[6][8]

Silicone Oil Overlay: For aqueous-based experiments, a small volume of sterile, inert

silicone oil can be carefully added to the top of the liquid in each well to create a physical

barrier to evaporation.[3]

Incubation: If the experiment requires incubation, place the sealed plate in the incubator. If

possible, use a humidified incubator to further reduce the evaporation gradient.

Post-Experiment Handling: After the experiment, remove the seal carefully in a well-

ventilated area.
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Protocol 2: Handling PFCH in Chemical Synthesis
This protocol is for chemists using PFCH as a solvent or reagent in a chemical reaction.

Glassware Setup:

Assemble the reaction glassware (e.g., round-bottom flask, condenser, addition funnel) in

a fume hood.

Ensure all joints are properly greased and clamped to create a sealed system.

Adding PFCH: Add PFCH to the reaction flask through an addition funnel or syringe to

minimize exposure to the atmosphere.

Running the Reaction:

At or Below Room Temperature: If the reaction is run at or below room temperature, a

gentle positive pressure of an inert gas (e.g., nitrogen or argon) can be maintained to

prevent atmospheric moisture from entering and to minimize evaporation.

At Elevated Temperatures: If the reaction requires heating, a reflux condenser is

mandatory.[5]

Connect the condenser to a recirculating chiller with a coolant set to a low temperature

(e.g., 0-5 °C) to efficiently condense the PFCH vapors.

The top of the condenser should be fitted with a drying tube or an inert gas inlet to

prevent pressure buildup and atmospheric contamination.

Workup: During the workup procedure, be mindful of the volatility of PFCH. When performing

extractions, work quickly and keep the separatory funnel stoppered when not actively adding

or removing liquids. When removing solvent on a rotary evaporator, use a lower vacuum and

a well-chilled condenser to avoid loss of a volatile product.[5]
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Caption: Workflow for minimizing PFCH evaporation in multi-well plate experiments.
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Problem:
Significant PFCH Loss

Is the experiment
 at elevated temperature?

Are you using
multi-well plates?

No

Use a reflux condenser
with chilled coolant.

Yes

Are you removing
solvent under vacuum?

No
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parafilm, or an oil overlay.

Yes

Reduce vacuum pressure
on the rotary evaporator.

Yes
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Caption: Troubleshooting logic for addressing PFCH evaporation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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